Cas no 37087-94-8 (Benzoic acid,2-chloro-5-[[(3R,5S)-3,5-dimethyl-1-piperidinyl]sulfonyl]-, rel-)

Benzoic acid,2-chloro-5-[[(3R,5S)-3,5-dimethyl-1-piperidinyl]sulfonyl]-, rel- structure
37087-94-8 structure
Product Name:Benzoic acid,2-chloro-5-[[(3R,5S)-3,5-dimethyl-1-piperidinyl]sulfonyl]-, rel-
CAS No:37087-94-8
MF:C14H18ClNO4S
MW:331.81502199173
CID:307617
PubChem ID:32335
Update Time:2025-04-19

Benzoic acid,2-chloro-5-[[(3R,5S)-3,5-dimethyl-1-piperidinyl]sulfonyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-chloro-5-[[(3R,5S)-3,5-dimethyl-1-piperidinyl]sulfonyl]-, rel-
    • 2-chloro-5-[(3S,5R)-3,5-dimethylpiperidin-1-yl]sulfonylbenzoic acid
    • TIBRIC ACID
    • 2-Chloro-5-((cis-3,5-dimethylpiperidino)sulfonyl)benzoic acid
    • 2-chloro-5-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzoic acid
    • Acide tibrique
    • Acide tibrique [INN-French]
    • Acido tibrico
    • Acido tibrico [INN-Spanish]
    • Acidum tibricum
    • Acidum tibricum [INN-Latin]
    • Benzoic acid, 2-chloro-5-((3,5-dimethyl-1-piperidinyl)sulfonyl)-, (cis)-
    • CCRIS 589
    • Tibric acid [USAN:INN:BAN]
    • CP-18524
    • 2-chloro-5-{[(3R,5S)-3,5-dimethylpiperidin-1-yl]sulfonyl}benzoic acid
    • SCHEMBL635365
    • EINECS 253-344-0
    • NS00030153
    • 5-20-04-00192 (Beilstein Handbook Reference)
    • 2-chloro-5-[(3R,5S)-3,5-dimethylpiperidin-1-yl]sulfonylbenzoic acid
    • Tibric acid (USAN/INN)
    • DTXSID1020277
    • BRN 1596377
    • TIBRIC ACID [INN]
    • 2-Chloro-5-(3,5-dimethylpiperidinosulphonyl)benzoic acid
    • TIBRIC ACID [USAN]
    • D06133
    • TIBRIC ACID [WHO-DD]
    • 37087-94-8
    • UNII-LK312SQ24Z
    • CP-18,524
    • LK312SQ24Z
    • BENZOIC ACID, 2-CHLORO-5-(3,5-DIMETHYLPIPERIDINOSULFONYL)-
    • IFXSWTIWFGIXQO-AOOOYVTPSA-N
    • 2-Chloro-5-(cis-3,5-dimethylpiperidinosulfonyl)benzoic Acid
    • CHEMBL2104748
    • AKOS040754208
    • Q27283035
    • EINECS 246-198-4
    • HY-121755
    • tibricacid
    • Tibric acid (nonstereospecific)
    • CS-0083160
    • Inchi: 1S/C14H18ClNO4S/c1-9-5-10(2)8-16(7-9)21(19,20)11-3-4-13(15)12(6-11)14(17)18/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,17,18)/t9-,10+
    • InChI Key: IFXSWTIWFGIXQO-AOOOYVTPSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)S(N1C[C@H](C)C[C@H](C)C1)(=O)=O

Computed Properties

  • Exact Mass: 331.065
  • Monoisotopic Mass: 331.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.331
  • Boiling Point: 488.2°Cat760mmHg
  • Flash Point: 249.1°C
  • Refractive Index: 1.562
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.